
molecular formula and weight of Basic Blue 11

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Basic Blue 11

Cat. No.: B147731 Get Quote

An In-depth Technical Guide to Basic Blue 11
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Basic Blue 11, a cationic triarylmethane dye. It is also known by other names such as Victoria

Blue R, C.I. 44040, and Basic Blue K.[1] This document details its molecular characteristics

and provides an in-depth experimental protocol for its application in histological staining, a

primary use in research settings.

Core Properties of Basic Blue 11
Basic Blue 11 is a dark blue crystalline powder that is slightly soluble in cold water but readily

soluble in hot water and ethanol.[2] It is widely used in various industrial and research

applications, including the dyeing of textiles like silk, wool, and cotton, as well as coloring

paper, leather, and wood.[2][3] In the laboratory, it serves as a valuable histological dye and

fluorochrome.[1]

Quantitative Data Summary
The fundamental molecular and physical properties of Basic Blue 11 are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C₂₉H₃₂ClN₃[1][2]

Molecular Weight 458.04 g/mol [2]

CAS Number 2185-86-6[1]

Color Index 44040[1][4]

Appearance Dark green to dark blue powder[4]

Solubility in Water
Slightly soluble in cold water, soluble in hot

water[2]

Staining Mechanism: A Logical Relationship
Basic Blue 11 functions as a cationic dye, meaning it carries a positive charge.[4][5] Its

mechanism of action in biological staining is primarily based on an electrostatic interaction with

negatively charged (anionic) components within tissues.[5] The prevailing hypothesis for its

specificity in staining elastic fibers, when used in the Victoria Blue method, involves the

formation of hydrogen bonds between the dye-resorcinol complex and the elastic fibers.[6][7]

Logical Relationship of Basic Blue 11 Staining

Basic Blue 11
(Cationic Dye)

Electrostatic Interaction

Positive Charge

Hydrogen Bond Formation

Anionic Tissue Sites
(e.g., Phosphate groups in DNA, GAGs)

Negative Charge

Stained Tissue Component

Elastic Fibers
Resorcinol

(in staining solution)

Selectively Stained
Elastic Fibers (Blue-Black)
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Click to download full resolution via product page

Caption: Staining mechanism of Basic Blue 11.

Experimental Protocol: Victoria Blue Method for
Elastic Fiber Staining
This protocol details the Victoria Blue method, a histological technique used to visualize elastic

fibers in tissue sections.[6][7][8] This method is valuable for studying the morphology and

distribution of elastic fibers in both physiological and pathological contexts.[6]

Reagents:

Potassium Permanganate Solution

Oxalic Acid Solution

Elastin Stain (containing Victoria Blue and resorcinol)

Van Gieson Stain (for counterstaining)

95% Ethanol or 1% Hydrochloric Acid in Alcohol

70% Ethanol

Distilled Water

Xylene

Mounting Medium

Procedure:

Deparaffinization and Hydration:

Deparaffinize tissue sections in xylene.

Hydrate the sections through a graded series of alcohols to distilled water.[8]
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Oxidation:

Immerse the slides in Potassium Permanganate Solution for 5 minutes.[6][7]

Rinse with distilled water.

Bleaching:

Place the slides in Oxalic Acid Solution for 2-3 minutes, or until the tissue is decolorized.[6]

[7][8]

Wash thoroughly in running tap water, followed by a rinse in distilled water.

Staining:

Rinse the slides in 70% ethanol.[9]

Stain in the Elastin Stain solution for a minimum of 4 hours, with overnight staining often

recommended for optimal results.[6][7][9] Ensure the container is sealed to prevent

evaporation.

Differentiation:

Differentiate the sections in 70% ethanol or 1% hydrochloric acid in alcohol.[6][9] This step

should be monitored under a microscope until the background is clear and the elastic

fibers are distinct.

Wash well in running tap water.

Counterstaining:

Counterstain with Van Gieson stain for approximately 1 minute.[6][7]

Dehydration and Mounting:

Quickly dehydrate the sections through graded alcohols.

Clear in xylene.
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Mount with a suitable mounting medium.

Expected Results:

Elastic Fibers: Blue to black[6]

Collagen: Red

Other Tissue Elements: Yellow

Nuclei: Reddish-brown to black

Experimental Workflow
The following diagram illustrates the sequential steps of the Victoria Blue staining protocol.
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Experimental Workflow for Victoria Blue Staining
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Caption: Workflow of Victoria Blue staining.
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While Basic Blue 11 is a powerful tool for histological analysis, no significant interactions with

specific biological signaling pathways have been documented in the context of its use as a dye.

Its utility in research is primarily derived from its robust and specific staining properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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